Cas no 71676-30-7 (Phenyl4,6-O-benzylidene-1-thio-beta-D-glucopyranoside)

• Product Name: Phenyl4,6-O-benzylidene-1-thio-beta-D-glucopyranoside
• CAS No: 71676-30-7
• MF: C₁₉H₂₀O₅S
• MW: 360.424104690552
• CID: 4655683
• Update Time: 2025-06-13

Phenyl4,6-O-benzylidene-1-thio-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Phenyl 4,6-O-Benzylidene-1-thio-beta-D-glucopyranoside
• PHENYL4,6-O-BENZYLIDENE-1-THIO-BETA-D-GLUCOPYRANOSIDE
• P1475
• A51127
• Phenyl 4-O,6-O-benzylidene-1-thio-beta-D-glucopyranoside
• Phenyl4,6-O-benzylidene-1-thio-beta-D-glucopyranoside

• Inchi： 1S/C19H20O5S/c20-15-16(21)19(25-13-9-5-2-6-10-13)23-14-11-22-18(24-17(14)15)12-7-3-1-4-8-12/h1-10,14-21H,11H2/t14-,15-,16-,17-,18?,19+/m1/s1
• InChI Key： BDNIQCYVYFGHSI-LELVVPQVSA-N
• SMILES： S(C1C=CC=CC=1)[C@H]1[C@@H]([C@H]([C@H]2[C@@H](COC(C3C=CC=CC=3)O2)O1)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 424
• XLogP3: 2.2
• Topological Polar Surface Area: 93.4

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.076 g/l) (25 º C),

Additional information on Phenyl4,6-O-benzylidene-1-thio-beta-D-glucopyranoside

Recent Advances in the Study of Phenyl4,6-O-benzylidene-1-thio-beta-D-glucopyranoside (CAS: 71676-30-7)

Phenyl4,6-O-benzylidene-1-thio-beta-D-glucopyranoside (CAS: 71676-30-7) is a thioglycoside derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various glycosidase inhibitors and other bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of therapeutics targeting metabolic disorders and infectious diseases. The unique structural features of this compound, including the benzylidene-protected glucose moiety and the thio-linked phenyl group, make it a versatile scaffold for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of Phenyl4,6-O-benzylidene-1-thio-beta-D-glucopyranoside on human alpha-glucosidases, which are key enzymes involved in carbohydrate metabolism. The study demonstrated that this compound exhibits potent inhibitory activity against maltase-glucoamylase, with an IC50 value of 12.3 µM. Molecular docking simulations revealed that the benzylidene group plays a critical role in binding to the active site of the enzyme, while the thio-linkage enhances the stability of the inhibitor-enzyme complex. These findings suggest that this compound could serve as a lead structure for the development of novel anti-diabetic agents.

Another recent study, published in Carbohydrate Research in 2024, focused on the synthetic utility of Phenyl4,6-O-benzylidene-1-thio-beta-D-glucopyranoside as a building block for the preparation of complex oligosaccharides. The researchers developed a highly efficient glycosylation protocol using this compound as a glycosyl donor, achieving yields of up to 85% for the formation of beta-linked disaccharides. The study also highlighted the advantages of the benzylidene protection strategy, which allows for selective deprotection under mild conditions, enabling further functionalization of the sugar moiety.

In the context of antimicrobial research, a 2023 paper in Bioorganic & Medicinal Chemistry Letters reported the evaluation of Phenyl4,6-O-benzylidene-1-thio-beta-D-glucopyranoside derivatives against a panel of pathogenic bacteria and fungi. Several analogs exhibited promising activity against drug-resistant strains of Staphylococcus aureus and Candida albicans, with minimum inhibitory concentrations (MICs) ranging from 8 to 32 µg/mL. Structure-activity relationship (SAR) analysis indicated that modifications at the phenyl ring significantly influence the antimicrobial potency, providing valuable insights for future optimization efforts.

From a mechanistic perspective, recent advances in computational chemistry have shed light on the molecular interactions of Phenyl4,6-O-benzylidene-1-thio-beta-D-glucopyranoside with biological targets. A 2024 study employing molecular dynamics simulations and density functional theory (DFT) calculations provided detailed insights into the conformational flexibility of this compound and its binding energetics with various enzymes. These computational approaches are proving invaluable for the rational design of next-generation derivatives with improved pharmacological properties.

In conclusion, recent research on Phenyl4,6-O-benzylidene-1-thio-beta-D-glucopyranoside (CAS: 71676-30-7) has demonstrated its multifaceted potential in medicinal chemistry and chemical biology. As a versatile synthetic intermediate and bioactive scaffold, this compound continues to inspire innovative research across multiple therapeutic areas. Future studies will likely focus on expanding its applications through targeted structural modifications and exploring its mechanisms of action in greater detail.